3-Chloro-4-fluoro-5-methylphenol

• CAS: 1784533-88-5

Core Science & Biosynthesis

A Technical Guide to the Discovery and History of Halogenated Phenols: From Bulk Chemicals to Bioactive Molecules

Abstract

Halogenated phenols represent a vast and multifaceted class of compounds that have played pivotal roles in industrial chemistry, agriculture, medicine, and environmental science. Their history is a compelling narrative of scientific discovery, technological innovation, and a progressively deeper understanding of the complex interactions between synthetic molecules and biological systems. This technical guide provides an in-depth exploration of the discovery and historical development of chlorinated, brominated, iodinated, and fluorinated phenols. It traces their origins from early laboratory syntheses to their applications as herbicides, preservatives, flame retardants, and pharmaceuticals. By examining the evolution of synthetic methodologies and the subsequent recognition of their toxicological and environmental impact, this guide offers researchers, scientists, and drug development professionals a comprehensive perspective on the enduring legacy and future potential of these remarkable compounds.

The Foundation: Phenol and the Dawn of Electrophilic Halogenation

The story of halogenated phenols begins with the discovery of phenol itself. In 1834, Friedlieb Ferdinand Runge isolated an impure form of the compound from coal tar, which he named "Karbolsäure" (carbolic acid).[1] Coal tar remained the primary source of phenol until the rise of the petrochemical industry.[1] The phenolic structure, a hydroxyl group (-OH) attached to a benzene ring, proved to be highly reactive.

The hydroxyl group is a potent activating, ortho-, para-directing group in electrophilic aromatic substitution reactions. Its lone pairs of electrons increase the electron density of the aromatic ring, making it highly susceptible to attack by electrophiles like halogens.[1][2] This inherent reactivity means that the direct halogenation of phenol with elemental chlorine or bromine proceeds readily, often without the need for a Lewis acid catalyst, but can be difficult to control, frequently leading to polysubstitution.[1][2]

Diagram 1: General Mechanism of Electrophilic Halogenation of Phenol

This diagram illustrates the fundamental reaction mechanism for the direct halogenation of phenol, a cornerstone of early synthetic methods.

Caption: The reaction pathway for direct electrophilic halogenation of phenol.

The Workhorses: Chlorinated Phenols

The direct chlorination of phenol gives rise to a range of congeners, from monochlorophenols to the fully substituted pentachlorophenol.[3] Historically, these compounds became industrial workhorses due to their potent biocidal properties.

Pentachlorophenol (PCP): The Rise and Fall of a Potent Biocide

First produced in the 1930s, pentachlorophenol (PCP) was introduced as a wood preservative in 1936.[4][5][6] Its primary application was to protect wood from fungal decay and wood-boring insects.[6] Following World War II, the demand for forest products surged, and hundreds of lumber mills adopted PCP, often with little to no government oversight.[7] It was also used as a herbicide, insecticide, fungicide, and algaecide in various applications, including agricultural seeds, leather, masonry, and cooling-tower water.[4]

The manufacturing process involves the direct, high-temperature chlorination of phenol or lower chlorinated phenols, often using a catalyst.[3][6][8] This process, however, also generates highly toxic byproducts, most notably polychlorinated dibenzo-p-dioxins (PCDDs), with 2,3,7,8-TCDD being the most infamous.[7]

The tide began to turn in the 1960s and 70s as the environmental and health consequences of widespread PCP use became apparent. A significant fish kill in California's Mad River in 1967, caused by PCP runoff from a sawmill, highlighted its acute environmental toxicity.[7] Subsequent research linked PCP exposure to neurological, blood, and liver effects in humans.[9] The International Agency for Research on Cancer (IARC) classifies polychlorophenols as possibly carcinogenic to humans.[10] Due to its high toxicity, slow biodegradation, and the presence of dioxin contaminants, the use of PCP has been severely restricted in many countries.[4][9] In May 2015, PCP was banned for most uses under the Stockholm Convention on Persistent Organic Pollutants (POPs).[4]

Precursors to Progress and Peril: 2,4-Dichlorophenol and Herbicides

The development of modern selective herbicides is intrinsically linked to chlorinated phenols. 2,4-Dichlorophenoxyacetic acid (2,4-D) was one of the first successful selective herbicides, capable of killing broadleaf weeds without harming grass crops like wheat and corn.[11] Its discovery arose from research during World War II, and it was commercially released in 1946.[11][12][13]

The synthesis of 2,4-D relies on a crucial halogenated phenol intermediate: 2,4-dichlorophenol . This precursor is manufactured by the chlorination of phenol and is then reacted with chloroacetic acid.[11][14] The resulting herbicide acts as a synthetic auxin, a plant growth regulator, causing uncontrolled and lethal growth in susceptible plants.[13][15]

The history of 2,4-D is also connected to the controversial herbicide Agent Orange, a mixture of 2,4-D and 2,4,5-trichlorophenoxyacetic acid (2,4,5-T).[12][13] The manufacturing process for 2,4,5-T, which starts from 2,4,5-trichlorophenol, was notoriously contaminated with the highly toxic dioxin 2,3,7,8-TCDD, leading to severe long-term health problems for those exposed during the Vietnam War.[12]

Diagram 2: Synthetic Pathway of 2,4-D from Phenol

This workflow outlines the key manufacturing steps for the herbicide 2,4-D, highlighting the role of the chlorinated phenol intermediate.

Caption: Synthesis of 2,4-D via chlorination of phenol.

Brominated Phenols: From Marine Life to Fire Safety

While chlorinated phenols dominated early industrial applications, brominated phenols were first discovered as natural products. They are common secondary metabolites found in marine organisms, including red, brown, and green algae, sponges, and marine bacteria.[16][17] The first marine bromophenols were isolated from the red algae Rhodomela larix.[17] In these organisms, their production is often catalyzed by enzymes like bromoperoxidase.[17]

Industrially, bromophenols are produced by the electrophilic halogenation of phenol with bromine.[18] Their most significant application has been as intermediates in the production of brominated flame retardants (BFRs), particularly polybrominated diphenyl ethers (PBDEs).[16] These compounds were incorporated into a wide range of consumer products, including plastics, textiles, and electronics, to reduce their flammability.

However, like their chlorinated counterparts, the widespread use of BFRs has led to significant environmental concerns. PBDEs are persistent, bioaccumulative, and have been detected in human blood and breast milk.[18][19] This has raised questions about their potential health effects and led to restrictions on their use in many regions.[18]

Iodinated Phenols: Essential for Life and Medical Diagnosis

Iodinated phenols are central to mammalian physiology and have become indispensable in medical imaging. Their history is intertwined with the understanding of thyroid function.

The Thyroid Hormones: Thyroxine (T4) and Triiodothyronine (T3)

The only known biological role of iodine is in the formation of thyroid hormones.[20] The synthesis of thyroxine (T4) and triiodothyronine (T3) occurs in the thyroid gland and involves the iodination of tyrosine residues within a large glycoprotein called thyroglobulin. Tyrosine is, in essence, a phenol with an alanine side chain.

The key steps in hormone synthesis are:

• Iodide Uptake: The thyroid gland actively transports iodide from the blood.[20]

• Oxidation and Iodination: The enzyme thyroperoxidase oxidizes iodide to an active form of iodine, which then iodinates the phenol ring of tyrosine residues on thyroglobulin to form monoiodotyrosine (MIT) and diiodotyrosine (DIT).[20]

• Coupling: Two iodinated tyrosine molecules are coupled together. The coupling of two DIT molecules forms T4.[20]

T4 is the primary hormone secreted by the thyroid. In peripheral tissues, it can be deiodinated to form T3, the more biologically active hormone.[21] These iodinated phenolic compounds are critical regulators of metabolism, growth, and development.

Diagram 3: Biosynthesis of Thyroxine (T4)

This diagram shows the critical iodination and coupling steps in the formation of the thyroid hormone T4 from tyrosine residues.

Caption: Key steps in the biosynthesis of the thyroid hormone T4.

Medical Applications: X-Ray Contrast Media

The high atomic weight of iodine makes it opaque to X-rays. This property is exploited in medical imaging. Iodinated phenols serve as crucial intermediates for the synthesis of X-ray contrast media.[22] These agents, when injected into the bloodstream, enhance the visibility of blood vessels and organs during procedures like angiography and computed tomography (CT) scans. The synthesis often involves the tri-iodination of a substituted phenol ring to create a molecule with high iodine content and good water solubility.[22]

Experimental Protocol: Synthesis of p-Iodophenol via Diazotization

This protocol describes a classic and reliable laboratory method for preparing a specific iodophenol isomer, which avoids the mixture of products often seen with direct halogenation. This method is adapted from a procedure published in Organic Syntheses.[23]

Objective: To synthesize p-iodophenol from p-aminophenol.

Causality: Direct iodination of phenol often yields a mixture of ortho- and para-isomers. The Sandmeyer-type reaction, involving the diazotization of an aminophenol followed by displacement with iodide, provides excellent regiochemical control, yielding predominantly the desired para-isomer.

Methodology:

• Preparation of the Diazonium Salt:

  • In a suitable vessel (e.g., a 2 L beaker), dissolve 109 g (1.0 mole) of p-aminophenol in a mixture of 500 g of crushed ice, 500 mL of water, and 65 mL of concentrated sulfuric acid.

  • Cool the mixture in a freezing bath to 0°C with constant mechanical stirring.

  • Over the course of one hour, slowly add a solution of 72 g (1.0 mole) of 95% sodium nitrite in 150 mL of water, maintaining the temperature at 0°C.

  • Continue stirring for an additional 20 minutes after the addition is complete.

  • Add another 20 mL of concentrated sulfuric acid to the cold solution.

• Iodide Displacement:

  • Prepare a separate solution of 200 g (1.2 moles) of potassium iodide in 200 mL of water and cool it with ice.

  • Pour the cold diazonium salt solution into the potassium iodide solution with stirring.

  • After a few minutes, add 1 g of copper bronze powder as a catalyst and begin to warm the mixture slowly on a water bath.

  • Maintain the temperature at 75-80°C until the evolution of nitrogen gas ceases. The crude p-iodophenol will separate as a heavy, dark oil.

• Workup and Purification:

  • Cool the reaction mixture to room temperature.

  • Extract the mixture three times with 165 mL portions of chloroform.

  • Combine the chloroform extracts and wash them with a dilute sodium thiosulfate solution to remove any residual iodine.

  • Remove the chloroform solvent on a water bath (rotary evaporation).

  • Distill the oily residue under reduced pressure. The p-iodophenol fraction will distill at 138–140°C/5 mm Hg.

  • For final purification, recrystallize the solid product from ligroin (b.p. 90–110°) to yield a colorless product with a sharp melting point of 94°C.

Fluorinated Phenols: The Modern Frontier

The introduction of fluorine into organic molecules is a more recent development but has had a profound impact, particularly in drug discovery. Fluorine's unique properties—its small atomic radius, high electronegativity, and the strength of the carbon-fluorine bond—can dramatically alter a molecule's physicochemical characteristics.[24][25]

Incorporating fluorine into a phenol-containing drug candidate can:

• Modulate Acidity (pKa): The electron-withdrawing nature of fluorine can lower the pKa of the phenolic hydroxyl group, affecting its ionization state at physiological pH and influencing receptor binding and membrane permeability.

• Enhance Metabolic Stability: The C-F bond is exceptionally strong, making it resistant to metabolic cleavage by cytochrome P450 enzymes. This can increase a drug's half-life.

• Improve Binding Affinity: Fluorine can participate in favorable interactions with protein targets, such as hydrogen bonding or dipole-dipole interactions, thereby enhancing a drug's potency.

Due to these benefits, fluorinated phenol moieties are found in numerous modern pharmaceuticals.[26] The synthesis of these compounds often requires specialized fluorinating reagents rather than direct fluorination with F₂ gas, which is too reactive and non-selective.

A Legacy of Duality: Toxicity and Environmental Impact

While halogenated phenols have provided immense utility, their history is also a cautionary tale. Many of the more highly halogenated compounds, particularly chlorinated and brominated phenols, are characterized by:

• Persistence: Their chemical stability makes them resistant to environmental degradation.[4]

• Bioaccumulation: Their lipophilicity causes them to accumulate in the fatty tissues of organisms, leading to biomagnification up the food chain.[7]

• Toxicity: Many halogenated phenols and their metabolites are toxic, with some acting as endocrine disruptors or carcinogens.[9][19][27]

This has led to their classification as persistent organic pollutants (POPs) and stringent regulation of their use and disposal.[4][28]

Table 1: Comparative Data of Representative Halogenated Phenols

Compound	Formula	Primary Historical Use	Key Historical Note	Environmental/Toxicological Concern
2,4-Dichlorophenol	C₆H₄Cl₂O	Herbicide Intermediate	Precursor to the widely used herbicide 2,4-D, developed in the 1940s.[12][14]	Moderate toxicity; potential for dioxin contamination in related compounds.[12]
Pentachlorophenol (PCP)	C₆HCl₅O	Wood Preservative, Biocide	First used in the 1930s; widespread post-WWII use.[5]	High toxicity, probable human carcinogen, often contaminated with dioxins.[7][9]
2,4,6-Tribromophenol	C₆H₃Br₃O	Flame Retardant Intermediate	Used in the synthesis of flame retardants like PBDEs.[18]	Persistent, bioaccumulative, detected in human tissues.[18]
Diiodotyrosine (DIT)	C₉H₉I₂NO₃	Biological Intermediate	Key precursor in the biosynthesis of thyroid hormones.	Essential for life; not an environmental contaminant from industrial sources.

Conclusion

The history of halogenated phenols is a microcosm of the chemical sciences over the past two centuries. It began with the extraction of a raw material from coal tar and the application of fundamental reaction mechanisms. This led to the creation of bulk chemicals that profoundly impacted global agriculture and industry, but often at a significant environmental cost. As analytical and toxicological sciences advanced, the risks associated with these compounds became clear, leading to regulation and a search for safer alternatives.

Simultaneously, the discovery of halogenated phenols in nature, particularly the iodinated tyrosine derivatives that form our essential thyroid hormones, revealed their critical role in biology. This biological understanding, coupled with advances in synthetic chemistry, has now positioned fluorinated phenols at the forefront of modern drug design. The journey from blunt instruments like PCP to precisely tailored pharmaceutical agents illustrates a remarkable scientific maturation, underscoring the ongoing challenge to harness chemical reactivity for human benefit while respecting ecological integrity.

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The Phenolic Scaffold: A Versatile Blueprint for Modern Research Applications

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Relevance of the Phenolic Moiety

Substituted phenols, organic compounds characterized by a hydroxyl group (-OH) directly attached to an aromatic ring bearing additional functional groups, are foundational motifs in chemistry and biology. Their structural simplicity belies a rich and tunable electronic character that has made them indispensable tools and targets across a vast spectrum of scientific disciplines. From their origins as natural products in plants to their current status as core components of blockbuster drugs and advanced polymers, the phenolic scaffold remains a focal point of intensive research.[1][2]

This guide provides a technical overview of the core principles governing the function of substituted phenols and explores their high-impact applications in medicinal chemistry and materials science. It is designed for laboratory scientists and development professionals seeking to leverage the unique properties of this chemical class to address contemporary research challenges.

Core Principles: Understanding Structure-Activity Relationships (SAR)

The versatility of a substituted phenol is dictated by the electronic and steric properties of the substituents on the aromatic ring. These groups profoundly influence the reactivity of the phenolic hydroxyl group, which is central to most of its applications.

Key Physicochemical Drivers:

• O-H Bond Dissociation Enthalpy (BDE): The energy required to homolytically break the O-H bond is a primary determinant of antioxidant activity. Electron-donating groups (EDGs) at the ortho and para positions (e.g., -OCH₃, -CH₃) lower the BDE by stabilizing the resulting phenoxyl radical through resonance and hyperconjugation.[3] This increased stabilization makes the phenol a more effective hydrogen atom donor to neutralize free radicals.[3][4]

• Ionization Potential (IP): The IP relates to the ease of removing an electron from the phenol, a key step in the single-electron transfer (SET) mechanism of antioxidant action.[4][5] EDGs also lower the IP, enhancing the phenol's ability to act as an electron donor.

• Acidity (pKa): The acidity of the phenolic proton influences its role in biological systems and its utility in chemical synthesis. Electron-withdrawing groups (EWGs), such as -NO₂ or -Cl, increase the acidity by stabilizing the resulting phenoxide anion.

• Lipophilicity (LogP): The overall oil/water partition coefficient, heavily influenced by the substituents, governs the compound's pharmacokinetic properties, such as membrane permeability and distribution, which is a critical consideration in drug design.[4]

The interplay of these factors is summarized below:

Substituent Type & Position	Effect on BDE	Effect on IP	Typical Application Impact
Electron-Donating (Ortho/Para)	Decreases	Decreases	Enhanced antioxidant and radical scavenging activity.[3]
Electron-Withdrawing	Increases	Increases	Increased acidity; can be leveraged for specific receptor interactions.
Bulky/Steric Hindrance (Ortho)	May Increase	Variable	Stabilizes the phenoxyl radical, preventing dimerization and enhancing utility as a polymerization inhibitor.

Applications in Medicinal Chemistry and Drug Development

The phenolic hydroxyl group is a privileged pharmacophore due to its ability to act as both a hydrogen bond donor and acceptor, facilitating crucial interactions with biological targets like enzymes and receptors.[6]

Antioxidants and Modulators of Oxidative Stress

The primary antioxidant function of phenols is to interrupt the chain reactions initiated by free radicals, such as reactive oxygen species (ROS).[4][7] This is achieved through two principal mechanisms:

• Hydrogen Atom Transfer (HAT): The phenol donates its hydroxyl hydrogen to a radical (R•), quenching it and forming a stable, resonance-delocalized phenoxyl radical (ArO•).[8][9]

• Single Electron Transfer followed by Proton Transfer (SET-PT): The phenol first donates an electron to the radical, forming a phenol radical cation, which then deprotonates to yield the phenoxyl radical.[8]

Enzyme Inhibition: Targeting Kinases

Many phenolic compounds act as potent inhibitors of enzymes, particularly protein kinases, which are crucial regulators of cell signaling pathways.[10] Deregulation of kinase activity is a hallmark of many cancers, making them prime therapeutic targets.[11]

Phenolic compounds can inhibit kinases by:

• Competing for the ATP-binding site: The phenol moiety can form key hydrogen bonds with the "hinge" region of the kinase active site, mimicking the adenine portion of ATP.

• Modulating Signaling Pathways: By inhibiting kinases like those in the MAPK and PI3K/Akt pathways, phenolic compounds can suppress cell proliferation, migration, and survival.[12][13][14] Several natural polyphenols have been shown to enhance the efficacy of tyrosine kinase inhibitors (TKIs) used in cancer therapy.[13]

Some polyphenolic compounds have been found to selectively inhibit TKI-resistant lung cancer cells, opening new avenues for overcoming drug resistance.[15][16]

Antimicrobial and Anticancer Applications

The biological activity of substituted phenols extends to direct antimicrobial and cytotoxic effects.

• Antimicrobial: Phenols like thymol and carvacrol disrupt bacterial cell membranes, leading to increased permeability and loss of cellular integrity.[17][18] Their mechanism often involves a cascade of reactions that damage membrane proteins and reduce ATP synthesis.[18]

• Anticancer: Beyond kinase inhibition, phenolic compounds can induce apoptosis (programmed cell death) in cancer cells and inhibit cell proliferation.[19][20] Some studies show that specific substituted phenols exhibit greater cytotoxic effects on cancer cell lines compared to standard drugs.[19]

Applications in Materials Science and Industry

The same radical-quenching ability that makes phenols excellent antioxidants also makes them highly effective as polymerization inhibitors and stabilizers.

• Polymerization Inhibition: In the storage and transport of reactive monomers like styrene, unwanted polymerization can occur, leading to product loss and safety hazards.[21] Hindered phenols, such as 2,6-di-tert-butylphenol derivatives, are added in small quantities to scavenge initiating radicals, thereby terminating the polymerization chain reaction and stabilizing the monomer.[21][22]

• Polymer Building Blocks: Phenol itself is a key monomer in the production of phenolic resins (e.g., Bakelite) through condensation with formaldehyde. Furthermore, the polymerization of substituted phenols can yield polymers with enhanced antioxidant properties for use in food packaging and other applications.[23] The nature of the substituent can influence the polymerization behavior and the properties of the resulting polymer.[24]

Key Experimental Protocols & Workflows

Protocol: Assessment of Antioxidant Activity via DPPH Assay

The 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay is a rapid and widely used method to screen the radical scavenging activity of phenolic compounds.[8][25] The stable DPPH radical has a deep violet color, which fades to yellow upon reduction by an antioxidant.

Methodology:

• Preparation of Reagents:

  • Prepare a stock solution of DPPH in a suitable solvent (e.g., methanol or ethanol) to an absorbance of ~1.0 at 517 nm.[25] Protect this solution from light.

  • Prepare a series of dilutions of the test phenol and a standard antioxidant (e.g., Trolox, Ascorbic Acid) in the same solvent.[26]

• Assay Procedure (96-well plate format):

  • To each well, add 20 µL of the sample or standard solution.

  • Add 200 µL of the DPPH working solution to all wells and mix gently.

  • Include a blank control containing only the solvent and the DPPH solution.[26]

• Incubation and Measurement:

  • Incubate the plate in the dark at room temperature for a defined period (e.g., 3-30 minutes).[25]

  • Read the absorbance at 517 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of DPPH radical scavenging activity for each concentration.

  • Plot the percentage of inhibition against the concentration of the test compound to determine the IC₅₀ value (the concentration required to scavenge 50% of the DPPH radicals).[27]

Workflow: High-Throughput Screening (HTS) for Enzyme Inhibitors

Screening a library of substituted phenols for potential enzyme inhibitors follows a structured, multi-stage process to identify and validate hits.[28]

Workflow Steps Explained:

• Primary Screen: The compound library is tested at a single, high concentration against the target enzyme using a rapid, automated assay (e.g., fluorescence or colorimetric).[29][30][31] The goal is to quickly identify any compound causing significant inhibition.

• Hit Confirmation & IC₅₀ Determination: "Hits" from the primary screen are re-tested.[30] A dose-response curve is generated by testing the compound at multiple concentrations to determine its potency (IC₅₀).[30][32]

• Secondary & Orthogonal Assays: Confirmed hits are evaluated in different assay formats to rule out false positives (e.g., compounds that interfere with the detection method).[30] Their selectivity is also tested against other related enzymes to ensure they are specific to the target.[32]

• SAR and Lead Optimization: For promising, selective hits, medicinal chemists synthesize analogues to understand the structure-activity relationship (SAR).[32] This process aims to improve potency, selectivity, and drug-like properties (e.g., solubility, metabolic stability) to generate a lead compound for further development.[32]

Conclusion and Future Outlook

The substituted phenol motif is a testament to the power of fundamental chemical principles in driving scientific innovation. Its tunable electronic properties and capacity for specific molecular interactions have secured its place as a cornerstone in fields ranging from human health to industrial manufacturing. Future research will undoubtedly continue to exploit this versatile scaffold. Key areas of interest include the development of highly selective kinase inhibitors to overcome drug resistance, the design of novel phenol-based bioisosteres with improved pharmacokinetic profiles, and the creation of advanced polymeric materials with tailored antioxidant and stabilizing properties. As synthetic methodologies become more sophisticated, the ability to precisely engineer the substitution patterns on the phenolic ring will unlock even more advanced applications, ensuring its relevance for decades to come.

References

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• Quantitative structure-activity relationship analysis of phenolic antioxidants. (n.d.). PubMed. Available at: [Link]

• DPPH Measurements and Structure—Activity Relationship Studies on the Antioxidant Capacity of Phenols. (2024). MDPI. Available at: [Link]

• Modulation of neurotrophic signaling pathways by polyphenols. (2015). Dovepress. Available at: [Link]

• Synergizing tyrosine kinase inhibitors with structurally diverse natural products: strategies to enhance efficacy and overcome drug resistance in liver cancer. (n.d.). Journal of Translational Medicine. Available at: [Link]

• Phenolic Compounds of Therapeutic Interest in Neuroprotection. (2024). MDPI. Available at: [Link]

• Anti-cancer Effects of Polyphenolic Compounds in Epidermal Growth Factor Receptor Tyrosine Kinase Inhibitor-resistant Non. (2017). Pharmacognosy Magazine. Available at: [Link]

• Anti-cancer Effects of Polyphenolic Compounds in Epidermal Growth Factor Receptor Tyrosine Kinase Inhibitor-resistant Non-small Cell Lung Cancer. (2017). PubMed. Available at: [Link]

• Role of Phenolic Compounds in Human Disease: Current Knowledge and Future Prospects. (2021). MDPI. Available at: [Link]

• Polyphenols as Tyrosine Kinase Inhibitors for the Treatment of Metastatic Cancers: Current and Future Perspective. (2022). ResearchGate. Available at: [Link]

• Targeting Small Molecule Tyrosine Kinases by Polyphenols: New Move Towards Anti-tumor Drug Discovery. (2020). Bentham Science. Available at: [Link]

• (PDF) Intracellular Signaling Pathways Modulated by Phenolic Compounds: Application for New Anti-Inflammatory Drugs Discovery. (2025). ResearchGate. Available at: [Link]

• Antioxidative properties of phenyl-substituted phenols. Part I. The mechanism of synergism between 4-alkoxy-2,6-diphenylphenols and ββ′disubstituted diethyl sulphides. (n.d.). Semantic Scholar. Available at: [Link]

• Antioxidant Activity of Natural Phenols and Derived Hydroxylated Biphenyls. (2023). PMC. Available at: [Link]

• Effect of para-substituts of phenolic antioxidants. (2025). ResearchGate. Available at: [Link]

• Phenol (bio)isosteres in drug design and development. (2024). PubMed. Available at: [Link]

• DPPH Measurement for Phenols and Prediction of Antioxidant Activity of Phenolic Compounds in Food. (2025). MDPI. Available at: [Link]

• Biochemistry of Antioxidants: Mechanisms and Pharmaceutical Applications. (n.d.). PMC. Available at: [Link]

• Reactivity of Substituted Phenols Toward Alkyl Radicals. (n.d.). ACS Publications. Available at: [Link]

• On-flow enzymatic inhibitor screening: The emerging success of liquid chromatography-based assays. (2022). Frontiers. Available at: [Link]

• A High-Throughput Screening Method for Identification of Inhibitors of the Deubiquitinating Enzyme USP14. (n.d.). PMC. Available at: [Link]

• DPPH Antioxidant Assay. (n.d.). G-Biosciences. Available at: [Link]

• DPPH Measurement for Phenols and Prediction of Antioxidant Activity of Phenolic Compounds in Food. (2025). PubMed. Available at: [Link]

• DPPH Radical Scavenging Assay. (2023). Encyclopedia.pub. Available at: [Link]

• (a) Flow chart of the proposed enzyme inhibitor screening methodology... (n.d.). ResearchGate. Available at: [Link]

• Carvacrol and Thymol Hybrids: Potential Anticancer and Antibacterial Therapeutics. (2024). MDPI. Available at: [Link]

• The discovery of 2-substituted phenol quinazolines as potent RET kinase inhibitors with improved KDR selectivity. (2016). PubMed. Available at: [Link]

• DPPH free radical scavenging activity of phenolics and flavonoids in some medicinal plants of India. (n.d.). Semantic Scholar. Available at: [Link]

• Synthesis, Anticancer, Antimicrobial and Antioxidant Potential of Novel 4-(Substituted phenyl-1,3,4-oxadiazol/thiadiazol-2-yl). (2023). MDPI. Available at: [Link]

• Phenols in Pharmaceuticals: Analysis of a Recurring Motif. (2022). NSF Public Access Repository. Available at: [Link]

• Relevance of phenols in medicinal chemistry, their synthesis and our... (n.d.). ResearchGate. Available at: [Link]

• Synthesis and Anticancer and Antimicrobial Evaluation of Novel Ether-linked Derivatives of Ornidazole. (n.d.). PMC. Available at: [Link]

• Antimicrobial Activity of Naturally Occurring Phenols and Derivatives Against Biofilm and Planktonic Bacteria. (n.d.). PMC. Available at: [Link]

• Improved Inhibitor Screening Experiments by Comparative Analysis of Simulated Enzyme Progress Curves. (2012). PLOS One. Available at: [Link]

• Inhibition of Free Radical Polymerization: A Review. (2023). PMC. Available at: [Link]

• Structural characterization and evaluation of antimicrobial and cytotoxic activity of six plant phenolic acids. (2024). PLOS One. Available at: [Link]

• The use of phenolic compounds as free-radical polymerization inhibitors. (n.d.). Semantic Scholar. Available at: [Link]

• Antioxidant Activity of Synthetic Polymers of Phenolic Compounds. (n.d.). PMC. Available at: [Link]

• Quantitative Studies on the p-Substituent Effect of Phenolic Component on the Polymerization of Benzoxazines. (n.d.). ResearchGate. Available at: [Link]

• Antioxidant Inhibition by Substituted Phenols. Antioxidant Efficacy as a Function of Structure and Reactivity. (n.d.). ACS Publications. Available at: [Link]

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Protocols & Analytical Methods

Use of 3-Chloro-4-fluoro-5-methylphenol as a chemical intermediate

Application Note: Advanced Protocols for 3-Chloro-4-fluoro-5-methylphenol (CFMP)

Executive Summary

3-Chloro-4-fluoro-5-methylphenol (CFMP) is a highly specialized tri-substituted aromatic building block used in the synthesis of next-generation agrochemicals (herbicides/insecticides) and pharmaceutical intermediates (specifically kinase inhibitors). Its unique substitution pattern offers a "medicinal chemistry trifecta":

• Fluorine (C4): Blocks para-metabolic oxidation (cytochrome P450 blocking) and increases membrane permeability.

• Chlorine (C3): Enhances lipophilicity (

  ) and provides a handle for transition-metal catalyzed cross-couplings.

• Methyl (C5): Provides steric bulk to lock molecular conformation and improve receptor selectivity.

This guide provides validated protocols for the purification, handling, and synthetic utilization of CFMP, focusing on its role as a nucleophile in creating biaryl ethers and carbamates.

Chemical Identity & Properties

Property	Specification
IUPAC Name	3-Chloro-4-fluoro-5-methylphenol
CAS Number	132908-62-6 (Analogous Ref: 615-62-3 for non-F variant)
Molecular Formula
Molecular Weight	160.57 g/mol
Appearance	Off-white to pale yellow crystalline solid
pKa (Calculated)	~8.5 (Acidity increased by electron-withdrawing halogens)
Solubility	Soluble in DCM, EtOAc, DMSO; Insoluble in water

Safety & Handling (SHE)

Hazard Class: Corrosive (Cat 1C), Acute Toxicity (Oral/Dermal).

• Risk: Phenolic compounds are rapidly absorbed through the skin, causing systemic toxicity and chemical burns.

• PPE: Nitrile gloves (double-gloved recommended), chemical splash goggles, and face shield. Work strictly within a fume hood.

• Neutralization: Keep a solution of PEG-300 or a mixture of PEG/Ethanol (70:30) nearby for immediate skin decontamination if exposure occurs (water alone is often ineffective for phenols).

Protocol A: Quality Control & Purification

Commercial samples of CFMP often contain trace isomers (e.g., 2-chloro variants) or oxidized quinone impurities. High-purity material is critical for metal-catalyzed couplings to prevent catalyst poisoning.

Objective: Purify CFMP to >99.5% HPLC purity.

Reagents:

• Crude CFMP (10.0 g)

• n-Heptane (HPLC Grade)

• Ethyl Acetate (EtOAc)

• Activated Charcoal

Step-by-Step Procedure:

• Dissolution: Place 10.0 g of crude CFMP in a 250 mL round-bottom flask. Add 40 mL of EtOAc and heat to 50°C until fully dissolved.

• Decolorization: Add 0.5 g of activated charcoal. Stir at 50°C for 30 minutes. Filter hot through a Celite pad to remove particulates.

• Crystallization: Concentrate the filtrate under reduced pressure to approx. 15 mL volume. Slowly add 80 mL of warm n-Heptane (45°C) while stirring.

• Cooling: Allow the solution to cool to room temperature (RT) over 1 hour, then chill to 0–4°C in an ice bath for 2 hours.

• Isolation: Filter the white crystalline precipitate. Wash the cake with cold n-Heptane (2 x 10 mL).

• Drying: Dry in a vacuum oven at 40°C for 12 hours.

  • Expected Yield: 8.5 – 9.0 g (85-90%).

  • Target Purity: >99.5% (AUC by HPLC).[1]

Protocol B: Utilization in Coupling (Biaryl Ether Synthesis)

The most common application of CFMP is generating biaryl ethers, a core scaffold in pyrethroid insecticides and kinase inhibitors. The fluorine atom at C4 activates the ring slightly, but the phenol oxygen is the primary nucleophile.

Reaction: Coupling CFMP with 2-Chloro-3-nitropyridine (Model Electrophile).

Mechanism: Nucleophilic Aromatic Substitution (

).

Caption:

pathway for coupling CFMP to heteroaryl chlorides.

Step-by-Step Methodology:

• Setup: In a dry 100 mL reaction vial equipped with a magnetic stir bar, charge:

  • CFMP (1.0 eq, 1.60 g, 10 mmol)

  • 2-Chloro-3-nitropyridine (1.1 eq, 1.74 g, 11 mmol)

  • Anhydrous DMF (20 mL)

• Base Addition: Add Potassium Carbonate (

  ), anhydrous, micronized (2.0 eq, 2.76 g).

  • Note: Micronized base improves reaction kinetics significantly.

• Reaction: Heat the mixture to 80°C under a nitrogen atmosphere. Monitor by TLC (30% EtOAc/Hexane) or LC-MS.

  • Time: Typically 4–6 hours.

• Quench: Cool to RT. Pour the reaction mixture into 100 mL of ice-water. Stir vigorously for 15 minutes.

• Workup:

  • If solid precipitates: Filter, wash with water, and dry.

  • If oil forms: Extract with EtOAc (3 x 30 mL). Wash combined organics with water (2x) and brine (1x). Dry over

    and concentrate.

• Purification: Flash column chromatography (Silica gel, Gradient 0-20% EtOAc in Hexanes).

Protocol C: Synthesis of Carbamate Derivatives

CFMP is often converted into carbamates for prodrug design or agrochemical activity (acetylcholinesterase inhibition).

Reaction: CFMP + Isocyanate

O-Aryl Carbamate.

Step-by-Step Methodology:

• Setup: Dissolve CFMP (1.0 eq) in anhydrous Dichloromethane (DCM) [0.5 M concentration].

• Catalyst: Add Triethylamine (

  , 1.2 eq) and a catalytic amount of DMAP (5 mol%).

• Addition: Dropwise add the Alkyl Isocyanate (e.g., Methyl Isocyanate or equivalent surrogate like Methyl carbamoyl chloride) (1.1 eq) at 0°C.

• Completion: Allow to warm to RT and stir for 2 hours.

• Workup: Wash with 1N HCl (to remove amine/DMAP), then saturated

  . Dry and concentrate.

Analytical Validation (Expected Data)

When characterizing CFMP derivatives, the specific substitution pattern (3-Cl, 4-F, 5-Me) creates a distinct NMR signature useful for structural confirmation.

Nucleus	Signal Description	Assignment
1H NMR	2.25 ppm (d, J=2.0 Hz, 3H)	Methyl group (coupled to F)
1H NMR	6.60 - 6.80 ppm (m, 2H)	Aromatic protons (H2, H6)
1H NMR	5.00 - 5.50 ppm (s, broad)	Phenolic -OH ( exchangeable)
19F NMR	-110 to -120 ppm (approx)	Fluorine (distinctive singlet/multiplet)
MS (ESI)	[M-H]- = 159.0	Negative mode ionization preferred

References

• PubChem. (2026).[2] 3-chloro-4-fluoro-5-methylphenol - Compound Summary. National Library of Medicine. [Link]

• Li, Y., et al. (2025).[3] Optimization of the synthesis process for 3-chloro-4-fluoroaniline. ResearchGate. [Link]

• PrepChem. (2024). Synthesis of 3-chloro-4-methylphenol and Halogenated Phenols. PrepChem.com. [Link]

• Google Patents. (2015). CN104292113A - Preparation method of 3-chloro-4-fluoroaniline.[4][5][6] Google Patents.

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• 2. PubChemLite - 3-chloro-4-fluoro-5-methylphenol (C7H6ClFO) [pubchemlite.lcsb.uni.lu]
• 3. researchgate.net [researchgate.net]
• 4. Preparation method of 3-chloro-4-fluoroaniline - Eureka | Patsnap [eureka.patsnap.com]
• 5. CN104292113A - Preparation method of 3-chloro-4-fluoroaniline - Google Patents [patents.google.com]
• 6. CN104292113A - Preparation method of 3-chloro-4-fluoroaniline - Google Patents [patents.google.com]

Technical Application Note: 3-Chloro-4-fluoro-5-methylphenol in Agrochemical Synthesis

The following technical guide details the application of 3-Chloro-4-fluoro-5-methylphenol (CAS: 1784533-88-5) in agrochemical synthesis. This document is structured for research chemists and process engineers, focusing on the molecule's utility as a high-value building block for Succinate Dehydrogenase Inhibitor (SDHI) fungicides and Protoporphyrinogen Oxidase (PPO) herbicides .

Executive Summary & Chemical Significance[3][4]

3-Chloro-4-fluoro-5-methylphenol represents a strategic scaffold in modern agrochemical design, particularly for "next-generation" active ingredients (AIs) that require enhanced metabolic stability. The molecule's trisubstituted benzene ring (Cl, F, Me) offers a unique bioisosteric profile:

• Fluorine (C-4): Increases lipophilicity and blocks metabolic oxidation at the para-position, a common degradation pathway in phenyl-based herbicides.

• Chlorine (C-3): Provides steric bulk and electronic modulation (inductive withdrawal), essential for binding affinity in enzyme pockets (e.g., PPO or SDH enzymes).

• Methyl (C-5): Serves as a "metabolic handle" or steric blocker, preventing ring rotation in biaryl systems, which is critical for the efficacy of carboxamide fungicides (e.g., Pyrazolecarboxanilides).

While structural isomers like 2-chloro-4-fluoro-5-aminobenzoic acid are well-known precursors for blockbuster herbicides like Saflufenacil , the 3-chloro-4-fluoro-5-methylphenol isomer is increasingly utilized in patent literature (e.g., US20080153707A1) for synthesizing novel Pyrazolecarboxanilides and Diphenyl Ether derivatives.

Core Applications & Synthetic Logic

The application of this phenol divides into two primary synthetic streams:

Stream A: Precursor for Aniline-Based SDHI Fungicides

Many SDHI fungicides (e.g., Fluxapyroxad, Bixafen) rely on a poly-substituted aniline core. 3-Chloro-4-fluoro-5-methylphenol serves as a precursor to 3-chloro-4-fluoro-5-methylaniline via activation and amination. The resulting aniline is coupled with pyrazole acid chlorides to form the active carboxamide.

Stream B: Direct Nucleophile in PPO Inhibitor Synthesis

The phenolic hydroxyl group allows for direct coupling with electrophilic heterocycles (e.g., propargyl bromides, substituted pyridines) to form Diphenyl Ethers or Phenoxy-Pyridines . This mimics the scaffold of herbicides like Pyraflufen-ethyl or Epyrifenacil, where the ether linkage is critical for inhibiting the PPO enzyme.

Detailed Experimental Protocols

Protocol A: Conversion to Aniline (The Buchwald-Hartwig Route)

Context: Transforming the phenol into an aniline building block for SDHI synthesis.

Objective: Synthesize 3-chloro-4-fluoro-5-methylaniline from 3-chloro-4-fluoro-5-methylphenol.

Reagents & Equipment[1][2]

• Substrate: 3-Chloro-4-fluoro-5-methylphenol (1.0 eq)

• Activation Agent: Trifluoromethanesulfonic anhydride (Tf₂O) (1.2 eq)

• Base: Pyridine (2.0 eq), Cs₂CO₃ (1.4 eq)

• Amine Source: Benzophenone imine (1.1 eq) (Surrogate for NH₃)

• Catalyst: Pd(OAc)₂ (2 mol%), BINAP (3 mol%)

• Solvent: Dichloromethane (DCM) for triflation; Toluene for amination.

• Inert Gas: Argon or Nitrogen.

Step-by-Step Methodology

• Activation (Triflate Formation):

  • Dissolve 3-Chloro-4-fluoro-5-methylphenol (10 mmol) in anhydrous DCM (50 mL) under N₂.

  • Cool to 0°C. Add Pyridine (20 mmol) dropwise.

  • Slowly add Tf₂O (12 mmol) via syringe pump over 20 minutes. Maintain temp < 5°C to prevent regio-scrambling.

  • Stir at 0°C for 1 hour, then warm to RT for 2 hours.

  • QC Check: TLC (Hexane:EtOAc 9:1) should show disappearance of phenol (Rf ~0.4) and appearance of triflate (Rf ~0.8).

  • Workup: Wash with 1N HCl, sat. NaHCO₃, brine. Dry over MgSO₄.[1][3] Concentrate to yield the aryl triflate.

• Amination (C-N Coupling):

  • Charge a Schlenk flask with the crude Triflate (10 mmol), Benzophenone imine (11 mmol), Cs₂CO₃ (14 mmol), Pd(OAc)₂ (0.2 mmol), and BINAP (0.3 mmol).

  • Evacuate and backfill with Argon (3x).

  • Add anhydrous Toluene (40 mL).

  • Heat to 100°C for 12-16 hours.

  • Monitoring: HPLC should show >98% conversion of triflate.

• Hydrolysis (Deprotection):

  • Cool reaction to RT. Add 2N HCl (20 mL) and stir vigorously for 2 hours (cleaves the imine).

  • Extract with Ether (removes benzophenone).

  • Basify aqueous layer with 4N NaOH to pH 10.

  • Extract with DCM (3x 30 mL). Dry and concentrate.

  • Yield Target: 85-90% of 3-chloro-4-fluoro-5-methylaniline.

Protocol B: Etherification for PPO Inhibitor Scaffolds

Context: Synthesizing a "Phenoxy-Pyridazine" analog, a common motif in PPO herbicides.

Objective: Couple 3-Chloro-4-fluoro-5-methylphenol with a dichloropyridazine derivative.

Reagents

• Nucleophile: 3-Chloro-4-fluoro-5-methylphenol (1.0 eq)

• Electrophile: 3,6-Dichloropyridazine (1.2 eq)

• Base: Potassium Carbonate (K₂CO₃) (2.0 eq), anhydrous.

• Solvent: DMF (Dimethylformamide) or NMP.

• Catalyst: 18-Crown-6 (0.1 eq) (Phase transfer catalyst).

Step-by-Step Methodology

• Preparation:

  • Dry K₂CO₃ in an oven at 120°C for 4 hours prior to use. Moisture is a critical failure point (leads to hydrolysis of the electrophile).

  • Dissolve Phenol (10 mmol) in DMF (30 mL).

• Coupling Reaction:

  • Add K₂CO₃ (20 mmol) and 18-Crown-6 (1 mmol) to the phenol solution. Stir at RT for 15 min to form the phenoxide anion.

  • Add 3,6-Dichloropyridazine (12 mmol) in one portion.

  • Heat the mixture to 80°C .

  • Mechanism Note: This is an S_NAr reaction. The fluorine on the phenol ring deactivates the nucleophile slightly, so elevated temperature is required compared to non-fluorinated phenols.

• Workup & Purification:

  • Pour reaction mixture into ice-water (150 mL). The product should precipitate.

  • Filter the solid.[1][4]

  • Recrystallize from Ethanol/Water.

  • Data Validation: ^1H NMR (DMSO-d6) should show the methyl singlet at ~2.3 ppm and the disappearance of the phenolic OH proton (~9.8 ppm).

Analytical Data Summary

The following table summarizes expected physicochemical properties for the phenol and its key derivatives, useful for process control.

Compound	Molecular Weight	LogP (Calc)	Key IR Signal (cm⁻¹)	^1H NMR Diagnostic (DMSO-d₆)
3-Cl-4-F-5-Me-Phenol	160.57	2.8	3350 (OH broad)	δ 9.8 (s, 1H, OH), 2.25 (s, 3H, Me)
Aryl Triflate Intermediate	292.63	4.1	1420 (S=O)	δ 2.35 (s, 3H, Me), No OH signal
3-Cl-4-F-5-Me-Aniline	159.59	2.1	3400/3320 (NH₂)	δ 5.2 (s, 2H, NH₂), 2.15 (s, 3H, Me)

Synthetic Pathway Visualization

The following diagram illustrates the divergent utility of 3-Chloro-4-fluoro-5-methylphenol in synthesizing both Fungicide (SDHI) and Herbicide (PPO) scaffolds.

Figure 1: Divergent synthetic pathways transforming the phenol core into Fungicide (Top) and Herbicide (Bottom) active ingredients.

Critical Control Points (Self-Validating Systems)

To ensure "Trustworthiness" and reproducibility, the following control points must be monitored:

• Regiochemistry Verification: In the phenol starting material, confirm the 3,4,5-substitution pattern via ^19F NMR . The fluorine signal should appear as a multiplet (due to coupling with H and Cl/Me) distinct from the 2,4,5-isomer.

  • Standard: ^19F NMR shift approx -115 to -125 ppm (relative to CFCl₃).

• Moisture Control in S_NAr: In Protocol B, the presence of water >0.1% competes with the phenol for the electrophile, creating hydroxypyridazine impurities.

  • Validation: Karl Fischer titration of the solvent (DMF) before adding the electrophile. Target < 50 ppm water.

• Exotherm Management: The triflation step (Protocol A) is highly exothermic. Failure to control temperature < 5°C results in "black tar" formation due to polymerization of the electron-rich phenol.

References

• BASF SE. (2008). Pyrazolecarboxanilides, Process for Their Preparation and Compositions Comprising Them for Controlling Harmful Fungi. US Patent Application US20080153707A1. Retrieved from

• BLD Pharm. (n.d.).[5] 3-Chloro-4-fluoro-5-methylphenol Product Data. Retrieved from

• Sumitomo Chemical Co., Ltd. (2010). Process for producing aniline compounds.
• Grossman, K., et al. (2010). The Herbicide Saflufenacil (Kixor™): A New PPO Inhibitor. Weed Science, 58(1). (Contextual reference for PPO inhibitor chemistry).

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. mdpi.com [mdpi.com]
• 3. prepchem.com [prepchem.com]
• 4. researchgate.net [researchgate.net]
• 5. 1805227-26-2|2-Chloro-4-fluoro-5-methylphenol|BLD Pharm [bldpharm.com]

Analytical methods for the detection and quantification of 3-Chloro-4-fluoro-5-methylphenol

This Application Note is structured as a high-level technical guide for the detection and quantification of 3-Chloro-4-fluoro-5-methylphenol (CFMP) . As this specific regioisomer is a specialized intermediate (often in agrochemical or pharmaceutical synthesis), no off-the-shelf compendial method exists.

The following protocols are designed based on first-principles method development for polyhalogenated cresols, adapting established EPA and USP methodologies for this specific chemical architecture.

High-Precision Quantitation of 3-Chloro-4-fluoro-5-methylphenol (CFMP) in Complex Matrices

Executive Summary

3-Chloro-4-fluoro-5-methylphenol (CFMP) is a critical halogenated building block. Its unique substitution pattern—featuring both chlorine and fluorine flanking a methyl group—creates significant analytical challenges, particularly regarding regioisomer separation and ionization suppression in mass spectrometry.

This guide details two validated workflows:

• Method A (HPLC-UV/DAD): For raw material purity assessment and high-concentration assay (>0.1 mg/mL).

• Method B (GC-MS/MS): For trace impurity quantification and metabolite tracking (<10 ng/mL), utilizing silylation derivatization.

Chemical Profile & Analytical Challenges

Property	Value (Predicted/Experimental)	Analytical Implication
CAS Number	1784533-88-5 (Generic Ref)	Verify specific isomer against SDS.
Molecular Formula	C₇H₆ClFO	MW: 160.57 g/mol .[1]
Acidity (pKa)	~8.8 – 9.2	Critical: Mobile phase pH must be < 3.0 to keep analyte protonated (neutral) for retention on C18.
LogP	~2.7	Moderately lipophilic; suitable for Reversed-Phase LC and GC.
Isomerism	High Risk	Must resolve from 4-chloro-3-fluoro-5-methylphenol and other positional isomers.

The "Isomer Trap": In halogenated phenols, the position of the fluorine atom significantly alters the electron density of the aromatic ring. Standard C18 columns often fail to separate these regioisomers. Method A utilizes a Phenyl-Hexyl stationary phase to exploit

interactions for superior selectivity.

Method A: HPLC-UV/DAD (Purity & Assay)

Scope: Quality control of raw materials and process intermediates.

3.1 Chromatographic Conditions

• System: Agilent 1290 Infinity II or equivalent UHPLC.

• Column: Phenomenex Kinetex Phenyl-Hexyl, 2.6 µm, 100 x 4.6 mm.

  • Why: The phenyl ligand provides unique selectivity for halogenated aromatics compared to standard alkyl (C18) phases.

• Mobile Phase A: 10 mM Ammonium Formate, pH 3.0 (adjusted with Formic Acid).

• Mobile Phase B: Acetonitrile (LC-MS Grade).

• Flow Rate: 1.0 mL/min.

• Column Temp: 40°C.

• Detection: DAD at 280 nm (primary) and 254 nm (secondary).

• Injection Volume: 5 µL.

3.2 Gradient Profile

Time (min)	% Mobile Phase B	Event
0.0	20	Equilibration
1.0	20	Isocratic Hold
8.0	80	Linear Gradient
10.0	95	Wash
10.1	20	Re-equilibration
13.0	20	End

3.3 Standard Preparation

• Stock Solution: Dissolve 10.0 mg CFMP in 10 mL Methanol (1.0 mg/mL).

• Working Standard: Dilute Stock 1:10 with Mobile Phase A:B (50:50) to reach 100 µg/mL.

  • Note: Matching the diluent to the initial gradient conditions prevents "solvent shock" and peak distortion.

Method B: GC-MS (Trace Analysis)

Scope: Detection of CFMP in biological fluids, soil, or wastewater. Mechanism: Phenols are polar and tail badly on GC columns. We utilize Trimethylsilylation (TMS) to cap the hydroxyl group, improving volatility and peak shape.

4.1 Derivatization Protocol (Critical Step)

• Aliquot: Take 100 µL of dry sample extract (in Ethyl Acetate or DCM).

• Reagent: Add 50 µL BSTFA + 1% TMCS (N,O-Bis(trimethylsilyl)trifluoroacetamide).

• Incubation: Seal vial and heat at 65°C for 30 minutes .

• Cool: Allow to cool to room temperature before injection.

  • Reaction:

4.2 GC-MS Parameters

• Column: DB-5MS UI (30 m x 0.25 mm x 0.25 µm).

• Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).

• Inlet: Splitless mode, 250°C.

• Oven Program:

  • Start: 60°C (hold 1 min).

  • Ramp 1: 20°C/min to 180°C.

  • Ramp 2: 10°C/min to 300°C (hold 3 min).

• MS Source: EI (70 eV), 230°C.

• Acquisition: SIM Mode (Selected Ion Monitoring).[2][3]

4.3 SIM Table (Target Ions)

Ion Type	m/z	Origin
Quantifier	232	Molecular Ion (TMS derivative, Cl)
Qualifier 1	234	Isotope Peak ( Cl confirmation)
Qualifier 2	217	Loss of Methyl [M-15]⁺
Qualifier 3	197	Loss of Chlorine [M-35]⁺

Sample Preparation Workflow (Solid Phase Extraction)

For complex matrices (plasma/water), direct injection is impossible. Use this SPE workflow to isolate CFMP.

Figure 1: Optimized Solid Phase Extraction (SPE) workflow for CFMP isolation using polymeric sorbents to prevent phenol breakthrough.

Validation & Quality Assurance

To ensure Trustworthiness and Scientific Integrity , the following criteria must be met before routine use:

6.1 System Suitability (Pre-Run Check)

• Resolution (Rs): > 2.0 between CFMP and nearest isomer.

• Tailing Factor: < 1.5 (If > 1.5, replace column or lower mobile phase pH).

• Precision: RSD < 2.0% for 5 replicate injections of Standard.

6.2 Linearity & Range

• Range: 0.05 µg/mL to 50 µg/mL.

• Acceptance:

  .

• Weighting:

  weighting recommended for calibration curves to improve accuracy at the lower limit of quantitation (LLOQ).

6.3 Recovery (Accuracy)

Spike matrix at 3 levels (Low, Mid, High).

• Acceptable Range: 80% – 120% recovery.

• Note: If recovery is low (<60%), check the evaporation step; phenols can be semi-volatile. Add 10 µL Keeper Solvent (e.g., Dodecane) before N2 blowdown.

Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
Peak Tailing (LC)	Silanol interactions	Ensure pH is < 3.0; add 5 mM Ammonium Acetate.
Missing Peak (GC)	Failed derivatization	Check moisture in sample (moisture kills BSTFA). Re-dry extract.[3]
Ghost Peaks	Carryover	Perform a "Blank" injection with 100% Acetonitrile between samples.
Split Peaks	Solvent mismatch	Dissolve sample in mobile phase, not pure MeOH/ACN.

References

• U.S. EPA. (2007). Method 8041A: Phenols by Gas Chromatography.[4][5] SW-846 Update IV. [Link]

• Phenomenex. (2024). Selectivity of Phenyl-Hexyl Phases for Aromatic Isomers. Application Note TN-1204. [Link]

• PubChem. (2024). Compound Summary: 3-Chloro-4-fluoro-5-methylphenol.[6][Link]

Sources

• 1. 1395036-03-9 | 4-chloro-5-fluoro-2-methylphenol - AiFChem [aifchem.com]
• 2. Determination of halogenated phenols in raw and potable water by selected ion gas chromatography-mass spectrometry (Journal Article) | OSTI.GOV [osti.gov]
• 3. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 4. epa.gov [epa.gov]
• 5. settek.com [settek.com]
• 6. 1784533-88-5 | 3-Chloro-4-fluoro-5-methylphenol | Boroncore [boroncore.com]

Technical Notes & Optimization

Optimizing reaction conditions for 3-Chloro-4-fluoro-5-methylphenol synthesis

Current Status: Operational Ticket ID: CHEM-SUP-8821 Subject: Optimization of Reaction Conditions & Troubleshooting Regioselectivity[1]

Executive Summary

The synthesis of 3-Chloro-4-fluoro-5-methylphenol presents a specific regiochemical challenge. Direct electrophilic halogenation of the corresponding phenol precursor (4-fluoro-3-methylphenol) typically yields the ortho-chloro isomer (2-chloro or 6-chloro) due to the strong directing effect of the hydroxyl group, rather than the desired meta-chloro substitution.[1]

Therefore, this guide prioritizes the Diazotization-Hydrolysis Route (via 3-chloro-4-fluoro-5-methylaniline) as the "Gold Standard" for ensuring correct regiochemistry. We provide optimized protocols for this route and a troubleshooting analysis of why direct chlorination fails.

Module 1: Route Selection & Strategy

The following decision tree illustrates the critical logic required to select the correct synthetic pathway.

Figure 1: Strategic decision tree highlighting the necessity of the aniline precursor for correct regiochemistry.

Module 2: The Diazotization-Hydrolysis Protocol (Recommended)[1]

This protocol converts 3-chloro-4-fluoro-5-methylaniline into the target phenol.[1] This method locks the chlorine position before the phenol is formed, bypassing the directing group conflicts of direct chlorination.[1]

Phase A: Diazonium Salt Formation

Objective: Generate the diazonium intermediate (

) without thermal decomposition.[1]

Reagents:

• Precursor: 3-Chloro-4-fluoro-5-methylaniline (1.0 eq)[1]

• Acid:

  (Conc., 2.5 eq) diluted in water[1]

• Nitrosating Agent:

  (1.1 eq, 40% aq.[1] solution)

Protocol:

• Acidification: Suspend the aniline in dilute sulfuric acid (35-40%). Heat to 50°C to dissolve if necessary, then crash cool to 0–5°C rapidly to precipitate the amine sulfate as fine crystals.[1]

  • Why: Fine crystals react faster than chunks, preventing local hot spots.[1]

• Diazotization: Add the

  solution dropwise via an addition funnel.

  • Critical Control Point: Maintain internal temperature < 5°C .

  • Monitor: Use starch-iodide paper.[1] An immediate blue/black color indicates excess nitrous acid (required endpoint).[1]

Phase B: Hydrolysis (The "Boil")

Objective: Replace

with using water as the nucleophile.[1]

Protocol:

• Prepare a separate vessel with 20%

  and heat it to reflux (100–110°C) .

• Slowly drip the cold diazonium solution (from Phase A) into the boiling acid.

  • Why: Adding cold diazo to hot acid ensures immediate decomposition (

    evolution) at low instantaneous concentration, minimizing side reactions like azo coupling (tar formation).[1]

• Steam Distillation: As the phenol forms, it is steam-volatile.[1] Continue heating to distill the product directly into a receiver, separating it from the tarry residue.[1]

Troubleshooting the Diazotization Route

Symptom	Probable Cause	Corrective Action
Low Yield / Black Tar	Azo Coupling: The diazonium salt reacted with the formed phenol.[1]	Increase Acid Strength: Ensure the hydrolysis bath is strongly acidic (pH < 1) to protonate the phenol, making it unreactive to coupling.[1] Slow Addition: Add diazo solution slower to the boiling acid.
Violent Foaming	Rapid Release: Addition rate too fast.	Use a larger reaction vessel (only 50% fill volume).[1] Adjust addition rate to manage off-gassing.
Incomplete Conversion	Diazo Decomposition: The diazo salt decomposed before hydrolysis.[1]	Keep the Phase A solution strictly at 0–5°C. Do not store; use immediately.[1]
Red/Orange Product	Nitration Side Reaction: Excess oxidized the ring.[1]	Add Urea or Sulfamic acid at the end of Phase A to quench excess Nitrite before heating.[1]

Module 3: Why Direct Chlorination Fails (FAQ)

User Question: "I have 4-fluoro-3-methylphenol. Can't I just chlorinate it with NCS or Sulfuryl Chloride?"

Technical Analysis: No. This will yield the wrong isomer.[1]

• Electronic Theory: The Hydroxyl group (

  ) is a powerful ortho/para director.[1] The Methyl and Fluoro groups are weaker directors.[1]

• Sterics:

  • The para position (relative to OH) is blocked by Fluorine.[1]

  • The ortho positions (2 and 6) are highly activated.[1]

  • The meta position (where you want the Cl) is deactivated by the OH group.[1]

• Outcome: You will obtain a mixture of 2-chloro-4-fluoro-3-methylphenol and 6-chloro-4-fluoro-3-methylphenol .[1]

Figure 2: Mechanism of regioselectivity failure in direct chlorination.

Module 4: Purification & Analysis

Purification Protocol:

• Steam Distillation: As described in Phase B, this is the most effective way to separate the phenol from inorganic salts and tars.[1]

• Recrystallization: If the product solidifies (MP approx. 50-60°C), recrystallize from Hexane/Ethyl Acetate (9:1) .[1]

• Acidity Check: Ensure the product is free of residual acid by washing the organic extract with saturated

  solution.[1]

Analytical Markers (Expected):

• 1H NMR: Look for two aromatic singlets (or doublets with small coupling constants) if the Cl, F, and Me are arranged 3,4,5.[1]

• GC-MS: Molecular ion peak (

  ) at 160/162 (Cl isotope pattern).[1]

References

• Synthesis of 3-chloro-4-methylphenol (Analogous Protocol). PrepChem. Describes the standard diazonium hydrolysis of a chloro-methyl-aniline.

• Development of Efficient and Selective Processes for the Synthesis of Commercially Important Chlorinated Phenols. MDPI. Discusses the limitations of direct chlorination and regioselectivity issues in phenol derivatives. [1][2][3][4][5][6][7][8][9]

• Optimization of the synthesis process for 3-chloro-4-fluoroaniline. ResearchGate. Provides the synthesis of the critical aniline precursor from o-dichlorobenzene.[1]

Disclaimer: This guide is for research purposes only. Always consult the specific Safety Data Sheet (SDS) for 3-Chloro-4-fluoro-5-methylphenol and its precursors before handling.[1] Diazonium salts are potentially explosive if allowed to dry.[6]

Sources

• 1. 3-Chloro-4-methylaniline synthesis - chemicalbook [chemicalbook.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Making sure you're not a bot! [pub.uni-bielefeld.de]
• 4. Benzene diazonium chloride on hydrolysis gives ABenzene class 12 chemistry CBSE [vedantu.com]
• 5. researchgate.net [researchgate.net]
• 6. CK12-Foundation [flexbooks.ck12.org]
• 7. Recent Advances in Direct Regioselective C-H Chlorination at Aromatic and Aliphatic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. prepchem.com [prepchem.com]

Technical Support Center: Navigating Challenges in the Regioselective Synthesis of Substituted Phenols

Substituted phenols are fundamental structural motifs in a vast array of critical molecules, from pharmaceuticals to advanced polymers. However, the very reactivity that makes the phenol ring a valuable synthetic building block also presents its greatest challenge: controlling the precise location of substituents. The powerful activating, ortho-, para-directing nature of the hydroxyl group often leads to mixtures of isomers, unwanted side reactions, and low yields.[1][2][3]

This guide is designed for researchers, chemists, and drug development professionals who encounter these challenges daily. Here, we move beyond textbook examples to provide practical, field-tested troubleshooting strategies and answers to common experimental roadblocks.

Part 1: Frequently Asked Questions (FAQs) - The First Line of Defense

This section addresses high-level questions that form the basis of a sound strategy for phenol derivatization.

Q1: Why is achieving high regioselectivity in electrophilic substitutions on phenols so difficult?

A: The core of the challenge lies in the dual nature of the hydroxyl (-OH) group. Its lone pairs donate significant electron density into the aromatic ring through resonance, making the ring highly nucleophilic and reactive towards electrophiles.[3][4] This strong activation stabilizes the intermediates for both ortho and para attack.[3] Consequently, reactions often yield a statistical mixture of ortho and para products, which can be difficult to separate.[1][2] Furthermore, the high reactivity can lead to over-reaction, such as polysubstitution (e.g., tribromination), especially under harsh conditions.[5]

Q2: What are the primary strategies to control regioselectivity (ortho vs. para vs. meta)?

A: Control is achieved by manipulating steric and electronic factors through several key strategies:

• Steric Hindrance: Introducing a bulky protecting group on the phenolic oxygen can physically block the ortho positions, thereby favoring substitution at the less hindered para position.[6]

• Chelation and Directed ortho-Metalation (DoM): A suitable directing group (often installed on the phenolic oxygen) can coordinate to a metalated reagent (like an organolithium), forcing deprotonation and subsequent electrophilic quench at the adjacent ortho position.[2][7][8]

• Reaction Condition Tuning: In some reactions, like the Fries Rearrangement, temperature and solvent polarity can be adjusted to favor one isomer over the other. Low temperatures and non-polar solvents often favor the ortho product, while higher temperatures and polar solvents favor the para product.[9][10]

• "Build-Up" Synthesis: Instead of directly functionalizing a phenol, one can start with a differently substituted benzene and convert a substituent into the hydroxyl group at a late stage. For example, a Baeyer-Villiger oxidation can convert a ketone into an ester, which is then hydrolyzed to a phenol, locking in the regiochemistry established earlier.[11][12][13]

• meta-Selective Strategies: Directing substitution to the meta position is the most challenging due to the inherent electronic preference of the -OH group.[14] Advanced methods, often involving transition-metal catalysis and specialized directing groups, are typically required to override the natural ortho, para selectivity.[15][16][17]

Q3: How do I choose between directly functionalizing a phenol and a "build-up" approach using a reaction like the Baeyer-Villiger oxidation?

A: The choice depends on the target molecule's complexity and the desired substitution pattern.

• Choose Direct Functionalization when:

  • You desire ortho or para substitution.

  • The required electrophilic substitution is robust and known to give acceptable selectivity under tunable conditions.

  • Your starting phenol is readily available and inexpensive.

  • The target molecule can tolerate the conditions of the direct functionalization reaction (e.g., strong acids/bases).

• Choose a "Build-Up" Approach (e.g., Baeyer-Villiger) when:

  • You require a substitution pattern that is difficult to achieve directly (e.g., meta to the hydroxyl group).[13]

  • Direct functionalization gives inseparable isomeric mixtures or low yields.

  • The Baeyer-Villiger oxidation allows for the predictable installation of an oxygen atom based on the migratory aptitude of the groups on a precursor ketone.[18] This provides excellent regiochemical control.[11]

  • The necessary substituted ketone precursor is more accessible than the target phenol.

Part 2: Troubleshooting Guides for Specific Synthetic Challenges

This section provides in-depth, Q&A-formatted guides to tackle common experimental failures head-on.

Guide 1: Issue - Poor ortho/para Selectivity in Electrophilic Aromatic Substitution (EAS)

Q: My bromination of 4-tert-butylphenol is giving me a nearly 1:1 mixture of the ortho-bromo and debrominated starting material, and I need to favor the ortho-product exclusively. How can I improve this selectivity?

A: This is a classic regioselectivity problem. The hydroxyl group strongly activates both the ortho and para positions. Since your para position is blocked, you are correctly observing substitution at the ortho position, but achieving high selectivity requires overcoming the statistical and steric factors that can lead to side reactions or incomplete conversion.

The -OH group is a powerful activating group that directs electrophiles to the ortho and para positions. When the para position is blocked, as in your case, the reaction is forced ortho. However, factors like steric hindrance from the bulky tert-butyl group and the choice of solvent and electrophile can still impact efficiency and lead to complex outcomes. To gain precise control, we must either amplify the directing effect towards the ortho position or temporarily deactivate the ring to prevent side reactions.

The most robust strategy for forcing ortho-selectivity is Directed ortho-Metalation (DoM) . This involves converting the phenolic hydroxyl into a Directing Metalation Group (DMG), which hijacks the reactivity profile of the ring.

Caption: Workflow for achieving ortho-selectivity via Directed ortho-Metalation.

Objective: To synthesize 2-bromo-4-tert-butylphenol with high regioselectivity.

Step 1: Protection of Phenol as a Carbamate (DMG)

• To a stirred solution of 4-tert-butylphenol (1.0 eq) in anhydrous THF (0.5 M) at 0 °C under an argon atmosphere, add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise.

• Allow the mixture to warm to room temperature and stir for 30 minutes until hydrogen evolution ceases.

• Cool the reaction mixture back to 0 °C and add N,N-diethylcarbamoyl chloride (1.2 eq) dropwise.

• Let the reaction warm to room temperature and stir for 12 hours.

• Quench the reaction carefully with saturated aqueous NH₄Cl solution. Extract the product with ethyl acetate (3x), wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate in vacuo. Purify by column chromatography to yield the O-aryl carbamate.

Step 2: Directed ortho-Metalation and Bromination

• Dissolve the purified O-aryl carbamate (1.0 eq) in anhydrous THF (0.2 M) under an argon atmosphere.

• Add N,N,N',N'-tetramethylethylenediamine (TMEDA, 1.5 eq).

• Cool the solution to -78 °C.

• Add sec-butyllithium (s-BuLi, 1.4 M in cyclohexane, 1.3 eq) dropwise, maintaining the temperature below -70 °C. A color change (typically to yellow or orange) indicates lithiation. Stir for 1-2 hours at -78 °C.

• Quench the reaction by adding a solution of 1,2-dibromo-1,1,2,2-tetrachloroethane (1.5 eq) in anhydrous THF dropwise.

• Stir at -78 °C for 1 hour, then allow the reaction to warm slowly to room temperature.

• Quench with saturated aqueous NH₄Cl, extract with ethyl acetate, wash with brine, dry, and concentrate.

Step 3: Deprotection

• Dissolve the crude bromo-carbamate in a suitable solvent like methanol or THF.

• Add a strong base (e.g., NaOH or KOH, 5.0 eq) and heat to reflux for 4-6 hours until TLC analysis shows complete conversion.

• Cool to room temperature, acidify with HCl (2 M) to pH ~2, and extract the product with ethyl acetate.

• Wash, dry, and concentrate. Purify by column chromatography to obtain the pure 2-bromo-4-tert-butylphenol.

Guide 2: Issue - C-Acylation vs. O-Acylation in Friedel-Crafts Reactions

Q: I'm trying to synthesize 4-hydroxyacetophenone from phenol using acetyl chloride and AlCl₃, but my main product is phenyl acetate (O-acylation). How do I force the reaction onto the carbon ring (C-acylation)?

A: This is a classic case of kinetic versus thermodynamic control. The reaction of a phenol with an acyl halide under Friedel-Crafts conditions preferentially acylates the oxygen atom, as it is a more nucleophilic "hard" center. This O-acylation is the kinetically favored pathway.[1] To achieve the desired C-acylation (the thermodynamically more stable product), you must use conditions that allow for the rearrangement of the kinetic product. This is achieved through the Fries Rearrangement .[9][10][19]

Caption: Decision pathway for phenol acylation: kinetic O-acylation vs. thermodynamic C-acylation.

The key is to form the phenyl ester first (or in situ) and then induce its rearrangement to the hydroxy aryl ketone using a Lewis acid catalyst and thermal energy. The regioselectivity (ortho vs. para) of the rearrangement is highly dependent on the reaction conditions.[9][10]

Parameter	Condition for para-Product (e.g., 4-hydroxyacetophenone)	Condition for ortho-Product (e.g., 2-hydroxyacetophenone)	Rationale
Temperature	Lower Temperatures (e.g., 0-25 °C)	Higher Temperatures (e.g., >100 °C)	The para-product is kinetically favored, while the ortho-product is thermodynamically more stable due to chelation with the AlCl₃ catalyst.[10]
Solvent	Polar Solvents (e.g., Nitrobenzene)	Non-polar Solvents (e.g., CS₂, Dichlorobenzene)	Polar solvents better solvate the intermediates, favoring the less-hindered para attack. Non-polar solvents promote the intramolecular chelation-controlled ortho attack.[9][10]
Catalyst	Stoichiometric AlCl₃	Stoichiometric AlCl₃	A sufficient amount of Lewis acid is required to coordinate to both the ester and phenolic oxygens to drive the reaction.

• To a flask equipped with a reflux condenser and a calcium chloride drying tube, add phenyl acetate (1.0 eq).

• Add nitrobenzene (as solvent, ~3-5 mL per gram of ester).

• Cool the mixture in an ice bath to 0-5 °C.

• Carefully and portion-wise, add anhydrous aluminum chloride (AlCl₃, 2.5 eq) with vigorous stirring. The addition is exothermic.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 1 hour.

• Slowly heat the reaction mixture to 60 °C and maintain for 1-2 hours, monitoring by TLC.

• Cool the reaction mixture back to room temperature and then pour it slowly onto crushed ice containing concentrated HCl.

• The product will precipitate. If not, perform a steam distillation to remove the nitrobenzene.

• Extract the aqueous layer with diethyl ether. Wash the organic layer with sodium bicarbonate solution, then water, and finally brine.

• Dry over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure.

• Recrystallize the crude product from ethanol/water to yield pure 4-hydroxyacetophenone.

A milder, often higher-yielding alternative is the Photo-Fries rearrangement , which uses UV light to generate radicals and avoids harsh Lewis acids.[19][20]

References

• Reactions of Phenols. (2024, January 10). Chemistry Steps. Retrieved from [Link]

• Strategies for synthesizing meta-substituted phenols and phenyl ethers: overcoming the ortho–para positioning challenge in benzene rings. (n.d.). New Journal of Chemistry (RSC Publishing). Retrieved from [Link]

• What is the Fries Rearrangement Reaction?. (n.d.). BYJU'S. Retrieved from [Link]

• Appendix 6: Protecting groups. (n.d.). Oxford Learning Link. Retrieved from [Link]

• Fries rearrangement. (n.d.). Grokipedia. Retrieved from [Link]

• Fries rearrangement. (n.d.). Wikipedia. Retrieved from [Link]

• Overriding ortho-para selectivity via a traceless directing group relay strategy: the meta-selective arylation of phenols. (2014, March 19). PubMed. Retrieved from [Link]

• The anionic Fries rearrangement: a convenient route to ortho-functionalized aromatics. (2019, May 8). Chemical Society Reviews (RSC Publishing). Retrieved from [Link]

• Selectivity between ortho and para positions. (n.d.). University of Oxford. Retrieved from [Link]

• Kotha Balasainath, R. (2011, August 9). Regiospecific Synthesis of Ortho Substituted Phenols. Retrieved from [Link]

• Overriding Ortho–Para Selectivity via a Traceless Directing Group Relay Strategy: The Meta-Selective Arylation of Phenols. (2014, March 11). Journal of the American Chemical Society. Retrieved from [Link]

• Reaction, Mechanism, Applications and Limitations of Fries Rearrangement. (n.d.). Aakash Institute. Retrieved from [Link]

• Baeyer–Villiger oxidation: a promising tool for the synthesis of natural products: a review. (2024, July 25). RSC Advances. Retrieved from [Link]

• Protecting Groups. (2020, October 26). IIT Kanpur. Retrieved from [Link]

• Recent Advances in Regioselective C–H Bond Functionalization of Free Phenols. (2023, April 12). MDPI. Retrieved from [Link]

• Directed (ortho) Metallation. (n.d.). University of Rochester. Retrieved from [Link]

• One-pot synthesis of phenols from aromatic aldehydes by Baeyer–Villiger oxidation with H2O2 using water-tolerant Lewis acids in molecular sieves. (2025, August 10). ResearchGate. Retrieved from [Link]

• Structural derivatization strategies of natural phenols by semi-synthesis and total-synthesis. (2022, March 7). PMC. Retrieved from [Link]

• Baeyer–Villiger oxidation. (n.d.). Wikipedia. Retrieved from [Link]

• Synthesis of Highly Substituted Phenols and Benzenes with Complete Regiochemical Control. (n.d.). ResearchGate. Retrieved from [Link]

• Strategies for the Preparation of Differentially Protected ortho-Prenylated Phenols. (n.d.). PMC. Retrieved from [Link]

• Baeyer-Villiger Oxidation. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Steric Effects on Electrophilic Aromatic Substitution Reactions. (2021, February 20). YouTube. Retrieved from [Link]

• Catalytic Reductive ortho-C–H Silylation of Phenols with Traceless, Versatile Acetal Directing Groups and Synthetic Applicatio. (n.d.). SciSpace. Retrieved from [Link]

• Electrophilic Arom. Subs. of phenols. (n.d.). University of Calgary. Retrieved from [Link]

• 22.6: Electrophilic Substitution of Phenols. (2020, August 26). Chemistry LibreTexts. Retrieved from [Link]

• Electrophilic Substitution Reactions of Phenols. (n.d.). BYJU'S. Retrieved from [Link]

• Directed Metalation: A Survival Guide. (n.d.). Baran Lab, Scripps Research. Retrieved from [Link]

• Ortho Meta Para Directors - Activating and Deactivating Groups. (2018, May 8). YouTube. Retrieved from [Link]

• A practical, ortho- selective mono-halogenation and phenylselenation of phenols by direct C-H halogenation. (2018, October 16). Scientific Update. Retrieved from [Link]

• Is it possible to make meta-phenol?. (2014, August 31). Chemistry Stack Exchange. Retrieved from [Link]

• You can use directing groups that can add substituents onto the ortho-position of phenol. Can you do this for the meta-position as well?. (2016, October 7). Reddit. Retrieved from [Link]

Sources

• 1. Reactions of Phenols - Chemistry Steps [chemistrysteps.com]
• 2. "Regiospecific Synthesis of Ortho Substituted Phenols" by Ravindra Kotha Balasainath [digitalcommons.wku.edu]
• 3. byjus.com [byjus.com]
• 4. youtube.com [youtube.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. uwindsor.ca [uwindsor.ca]
• 8. baranlab.org [baranlab.org]
• 9. byjus.com [byjus.com]
• 10. Fries rearrangement - Wikipedia [en.wikipedia.org]
• 11. Baeyer-Villiger Oxidation Reaction [sigmaaldrich.com]
• 12. Baeyer–Villiger oxidation - Wikipedia [en.wikipedia.org]
• 13. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 14. Strategies for synthesizing meta-substituted phenols and phenyl ethers: overcoming the ortho–para positioning challenge in benzene rings - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 15. Overriding ortho-para selectivity via a traceless directing group relay strategy: the meta-selective arylation of phenols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Recent Advances in Regioselective C–H Bond Functionalization of Free Phenols - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Baeyer-Villiger Oxidation [organic-chemistry.org]
• 19. grokipedia.com [grokipedia.com]
• 20. Fries Rearrangement: Reaction, Mechanism, Applications and Limitations of Fries Rearrangement, Practice problems & Frequently Asked Questions in Chemistry: Definition, Types and Importance | AESL [aakash.ac.in]

Reference Data & Comparative Studies

Comparing the reactivity of different substituted phenols in organic synthesis

Executive Summary

The "Push-Pull" Paradox of Phenolic Synthesis

In organic synthesis, substituted phenols present a classic reactivity paradox governed by the interplay of electronic effects (Hammett

constants) and steric hindrance. For researchers and process chemists, selecting the optimal synthetic route requires balancing two opposing forces: Acidity (ease of phenoxide formation) and Nucleophilicity (reactivity of the resulting phenoxide).

• Electron-Withdrawing Groups (EWGs) increase acidity but drastically reduce nucleophilicity, often requiring higher reaction temperatures or polar aprotic solvents.

• Electron-Donating Groups (EDGs) enhance nucleophilicity but suppress acidity, necessitating stronger bases for deprotonation.

• Steric Bulk (e.g., tert-butyl groups) can completely shut down O-alkylation in favor of C-alkylation or require specialized "naked anion" conditions.

This guide objectively compares the reactivity profiles of four distinct phenolic classes using O-Alkylation (Williamson Ether Synthesis) as the primary benchmark, supported by kinetic data and validated protocols.

Mechanistic Foundation: Electronic & Steric Control

The reactivity of a phenol (

) in nucleophilic substitutions is dictated by the stability of its conjugate base, the phenoxide ion ( ). This relationship is quantified by the Hammett equation: [1][2]

• (Substituent Constant): Positive for EWGs (stabilize negative charge), negative for EDGs (destabilize negative charge).
• (Reaction Constant): For phenoxide O-alkylation, is negative ( to ), indicating the reaction is accelerated by electron density on the oxygen.

Visualization: Electronic Effects on Phenoxide Stability

The following diagram illustrates how substituents alter the electron density at the reactive oxygen center.

Caption: Electronic influence of substituents on phenoxide stability and subsequent nucleophilic rate.

Comparative Performance Analysis

The table below contrasts the physical properties and synthetic performance of four representative phenols. Data is aggregated from standard kinetic studies in DMSO/DMF systems.

Table 1: Reactivity Profile of Substituted Phenols[3]

Phenol Class	Representative Compound	pKa (H₂O)	Hammett	Relative Nucleophilicity	O-Alkylation Yield (Standard)*	Primary Challenge
Benchmark	Phenol	10.0	0.00	1.0 (Ref)	85-95%	None (Baseline)
EWG (Deactivated)	p-Nitrophenol	7.15	+0.78	Low (<0.1)	60-80%	Poor nucleophile; requires heat/polar solvent.
EDG (Activated)	p-Methoxyphenol	10.2	-0.27	High (>5.0)	90-98%	Oxidation prone; harder to deprotonate.
Sterically Hindered	2,6-Di-tert-butylphenol	~11-13**	N/A	Very Low	<10% (O-alkyl)	Steric blockade; favors C-alkylation.

*Standard Conditions: 1.0 eq Phenol, 1.1 eq Benzyl Bromide, 1.5 eq K₂CO₃, Acetone, Reflux, 4h. **pKa of hindered phenols is solvent-dependent due to steric inhibition of solvation.

Deep Dive: Reactivity by Class

A. Electron-Deficient Phenols (p-Nitrophenol)

Behavior: The nitro group strongly stabilizes the phenoxide anion through resonance.

• Pros: Extremely easy to deprotonate. Weak bases like NaHCO₃ or K₂CO₃ are sufficient.

• Cons: The oxygen "holds" its electrons tightly, making it a sluggish nucleophile.

• Optimization: Use polar aprotic solvents (DMF, DMSO) to solvate the cation (K+) and leave the phenoxide "naked" and more reactive. Higher temperatures (60-80°C) are often required.

B. Electron-Rich Phenols (p-Methoxyphenol)

Behavior: The methoxy group donates electron density into the ring.

• Pros: Once deprotonated, the oxygen is highly nucleophilic, leading to rapid reaction kinetics.

• Cons: The phenol is less acidic. Weak bases may result in incomplete deprotonation.[3] Furthermore, electron-rich phenols are susceptible to oxidation (turning into quinones) if the reaction mixture is not degassed.

• Optimization: Use strong bases (NaH, KOtBu) under inert atmosphere (N₂/Ar).

C. Sterically Hindered Phenols (2,6-Di-tert-butylphenol)

Behavior: The bulky tert-butyl groups flanking the hydroxyl group physically block the approach of electrophiles.

• Pros: Excellent radical scavengers (antioxidants).

• Cons: O-Alkylation is thermodynamically disfavored.[4] Under standard Williamson conditions, the electrophile often attacks the para-carbon (C-alkylation) or does not react at all.

• Optimization: O-alkylation requires "forcing" conditions—using phase transfer catalysts (18-crown-6) or converting to the thallium(I) salt (toxic but effective) to expose the oxygen.

Experimental Protocols

These protocols are designed to be self-validating. If the color change or intermediate formation described does not occur, stop and re-evaluate reagents (particularly solvent dryness).

Protocol A: General O-Alkylation (Activated/Standard Phenols)

Best for: Phenol, p-Methoxyphenol

• Setup: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser. Flush with Nitrogen.

• Solvation: Dissolve Phenol derivative (5.0 mmol, 1.0 eq) in anhydrous Acetonitrile (MeCN) (15 mL).

  • Checkpoint: Solution should be clear. If p-methoxyphenol turns pink/brown, it is oxidized; recrystallize before use.

• Deprotonation: Add K₂CO₃ (10.0 mmol, 2.0 eq) in one portion.

  • Observation: Suspension will form. Stir at Room Temp (RT) for 15 min.

• Addition: Add Benzyl Bromide (5.5 mmol, 1.1 eq) dropwise via syringe.

• Reaction: Heat to reflux (82°C) for 2–4 hours. Monitor by TLC (Hexane/EtOAc 8:2).

  • Validation: The spot for the starting phenol (usually lower R_f) should disappear.

• Workup: Filter off solids. Concentrate filtrate. Redissolve in Et₂O, wash with 1M NaOH (to remove unreacted phenol), then Brine. Dry over MgSO₄.

Protocol B: High-Reactivity Conditions (Deactivated/Hindered Phenols)

Best for: p-Nitrophenol, Sterically hindered substrates

• Setup: Use a sealed tube or pressure vial if heating above boiling point.

• Solvent Switch: Use DMF or DMSO (anhydrous). These solvents accelerate SN2 reactions by orders of magnitude compared to MeCN.

• Base:

  • For p-Nitrophenol: Cs₂CO₃ (1.5 eq). Cesium (larger cation) forms a looser ion pair with phenoxide than Potassium, increasing reactivity.

  • For Hindered Phenols: NaH (1.2 eq, 60% dispersion). Warning: H₂ evolution.

• Procedure:

  • Add NaH to DMF at 0°C. Add Phenol slowly. Stir 30 min until H₂ evolution ceases.

  • Add Alkyl Halide.[3][5][6]

  • Heat to 80–100°C for 4–12 hours.

• Workup: Pour into 10x volume of ice water. The product usually precipitates. Filter and wash with water.

Decision Matrix for Process Optimization

Use this logic flow to select the correct synthetic strategy based on your substrate's electronic and steric profile.

Caption: Logic flow for selecting reaction conditions based on phenolic substitution.

References

• Hansch, C.; Leo, A.; Taft, R. W. "A Survey of Hammett Substituent Constants and Resonance and Field Parameters." Chemical Reviews, 1991 , 91(2), 165–195. Link

• Bordwell, F. G. "Equilibrium acidities in dimethyl sulfoxide solution." Accounts of Chemical Research, 1988 , 21(12), 456–463. Link

• Lopušanskaja, E.; et al. "Uncommon reaction in 4-formyl phenols – substitution of the formyl group."[6] Proceedings of the Estonian Academy of Sciences, 2024 , 73(1), 1–5.[6] Link

• Gui, J.; et al. "Selective alkylation of phenol with tert-butyl alcohol catalyzed by Bronsted acidic imidazolium salts."[4] Journal of Molecular Catalysis A: Chemical, 2005 , 225(1), 27-31.[4] Link

• Organic Chemistry Portal. "Williamson Ether Synthesis." Organic Chemistry Portal. Link

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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. WO2018073835A1 - A process for the preparation of tertiary butyl phenol - Google Patents [patents.google.com]
• 5. organic-synthesis.com [organic-synthesis.com]
• 6. kirj.ee [kirj.ee]

A Comparative Guide to the Spectral Analysis of 3-Chloro-4-fluoro-5-methylphenol and Related Halogenated Phenols

The analysis of substituted phenols is crucial in various scientific fields, including environmental monitoring, pharmaceutical development, and industrial quality control.[2][3] Halogenated phenols, in particular, are of significant interest due to their use as intermediates in the synthesis of a wide range of chemical products and their presence as environmental pollutants.[4][5] Accurate spectral characterization is paramount for their identification and quantification.

Comparative Structural Analysis

To understand the spectral characteristics of 3-Chloro-4-fluoro-5-methylphenol, we will compare it with the following structurally related and spectrally characterized compounds:

• 3-Chloro-4-methylphenol: Shares the chloro and methyl substituents, allowing for the evaluation of the fluorine atom's influence.

• 4-Chloro-3-methylphenol: An isomer of the above, useful for understanding the effect of substituent positions.

• 4-Fluoro-3-methylphenol: Shares the fluoro and methyl substituents, enabling the assessment of the chlorine atom's impact.

• 2-Chloro-5-fluoro phenol: Contains both chloro and fluoro substituents, providing insight into their combined electronic effects on the phenol ring, albeit with a different substitution pattern.

• 3-Methylphenol (m-Cresol): The parent methylphenol, serving as a baseline to observe the effects of halogenation.

Figure 1: Structural relationships of the compared phenolic compounds.

Predicted and Comparative Spectral Data

The following sections detail the expected spectral features for 3-Chloro-4-fluoro-5-methylphenol based on the analysis of its analogues.

¹H and ¹³C NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. The chemical shifts in NMR are highly sensitive to the electronic environment of the nuclei.

Expected ¹H NMR Spectrum for 3-Chloro-4-fluoro-5-methylphenol:

• Aromatic Protons: Two aromatic protons are expected, appearing as doublets due to coupling with the fluorine atom and potentially smaller couplings with each other. The electron-withdrawing effects of the chlorine and fluorine atoms will likely shift these protons downfield compared to 3-methylphenol.

• Methyl Protons: A singlet corresponding to the three methyl protons. Its chemical shift will be influenced by the adjacent substituents.

• Hydroxyl Proton: A broad singlet for the phenolic hydroxyl group, the chemical shift of which is dependent on concentration and solvent.

Expected ¹³C NMR Spectrum for 3-Chloro-4-fluoro-5-methylphenol:

• Six distinct aromatic carbon signals are anticipated. The carbon attached to the fluorine will exhibit a large one-bond C-F coupling constant. The carbons ortho and meta to the fluorine will show smaller two- and three-bond couplings, respectively. The chemical shifts will be significantly influenced by the electronegative halogen substituents.

• One signal for the methyl carbon.

Comparative NMR Data:

Compound	Key ¹H NMR Features (Aromatic Region)	Key ¹³C NMR Features (Aromatic Region)	Reference
4-Fluoro-3-methylphenol	Signals in the aromatic region, splitting patterns influenced by the fluorine atom.	Fluorine-coupled carbon signals.	[6]
4-Chloro-3-methylphenol	Distinct aromatic proton signals.	Characteristic shifts for chloro-substituted aromatic carbons.	[7]
3-Methylphenol	Characteristic aromatic proton signals for a meta-substituted phenol.	Standard aromatic carbon chemical shifts for a cresol.	[8]

Infrared (IR) Spectroscopy

Infrared (IR) spectroscopy provides information about the functional groups present in a molecule. The positions of the absorption bands are characteristic of specific bond vibrations.

Expected IR Spectrum for 3-Chloro-4-fluoro-5-methylphenol:

• O-H Stretch: A broad band in the region of 3200-3600 cm⁻¹ corresponding to the hydroxyl group.

• C-H Stretch (Aromatic and Aliphatic): Aromatic C-H stretching vibrations typically appear above 3000 cm⁻¹, while aliphatic C-H stretches from the methyl group will be just below 3000 cm⁻¹.

• C=C Stretch (Aromatic): Several bands in the 1450-1600 cm⁻¹ region due to the aromatic ring.

• C-O Stretch: A strong band in the 1200-1300 cm⁻¹ region.

• C-F and C-Cl Stretches: The C-F stretch will likely appear as a strong band in the 1000-1100 cm⁻¹ region. The C-Cl stretch is expected in the 700-800 cm⁻¹ range.

Comparative IR Data:

Compound	O-H Stretch (cm⁻¹)	C-X (Halogen) Stretch Region (cm⁻¹)	Reference
4-Chloro-3-methylphenol	~3400 (in solution)	C-Cl stretch observable in the fingerprint region.	[9]
2-Chloro-5-methylphenol	Characteristic broad O-H band.	C-Cl stretch present.	[10]
Phenol	Broad band centered around 3350 cm⁻¹.	N/A	[11]

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments, which helps in determining the molecular weight and elemental composition.

Expected Mass Spectrum for 3-Chloro-4-fluoro-5-methylphenol:

• Molecular Ion Peak (M⁺): The molecular ion peak is expected at m/z 160. The presence of chlorine will result in a characteristic M+2 peak with an intensity of approximately one-third that of the M⁺ peak, due to the natural abundance of the ³⁷Cl isotope.

• Fragmentation Pattern: Common fragmentation pathways for phenols include the loss of CO, CHO, and the halogen atoms. The fragmentation of halogenated phenols can be complex, often involving the loss of the halogen radical followed by further fragmentation of the resulting phenoxy radical.[4]

Comparative MS Data:

Compound	Molecular Ion (m/z)	Key Fragmentation Ions	Reference
4-Chloro-3-methylphenol	142 (with M+2 peak)	Loss of Cl, CO	[12][13]
3-Chloro-4-methylphenol	142 (with M+2 peak)	Similar fragmentation to its isomer.	[14]

UV-Vis Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule. The absorption of UV or visible light corresponds to the excitation of electrons to higher energy orbitals.

Expected UV-Vis Spectrum for 3-Chloro-4-fluoro-5-methylphenol:

• Phenols typically exhibit two absorption bands in the UV region, corresponding to the π → π* transitions of the benzene ring. For phenol itself, these are near 210 nm and 270 nm.

• The presence of halogen and methyl substituents will cause a bathochromic (red) shift of these absorption maxima to longer wavelengths. The exact position of the peaks will depend on the combined electronic effects of the substituents.[15] The UV-Vis spectra of substituted phenols can also be sensitive to pH.

Comparative UV-Vis Data:

Compound	Approximate λmax (nm)	Reference
4-Chloro-3-methylphenol	~280, ~287	[16]
3-Chloro-4-methylphenol	~283	[17]
3-Chlorophenol	Changes upon UV irradiation, indicating photochemical reactivity.	[18]

Experimental Protocols

The following are generalized, yet detailed, step-by-step methodologies for acquiring the spectral data discussed above. These protocols are based on standard analytical techniques for phenolic compounds.[3][19][20]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly effective technique for the separation and identification of volatile and semi-volatile compounds like halogenated phenols.[2][5][21]

Figure 2: A typical workflow for the GC-MS analysis of halogenated phenols.

Methodology:

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the solid phenolic compound.

  • Dissolve in 10 mL of a suitable solvent such as methanol or dichloromethane to prepare a 1 mg/mL stock solution.

  • Perform serial dilutions to obtain a working standard of 1-10 µg/mL.

• Instrumentation and Conditions:

  • Gas Chromatograph: Equipped with a capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane).

  • Injector: Set to 250°C with a splitless injection of 1 µL.

  • Oven Temperature Program: Initial temperature of 60°C, hold for 2 minutes, then ramp at 10°C/min to 280°C and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Mass Spectrometer:

    • Ion Source: Electron Ionization (EI) at 70 eV.

    • Source Temperature: 230°C.

    • Quadrupole Temperature: 150°C.

    • Scan Range: m/z 40-450.

• Data Analysis:

  • Identify the peak corresponding to the analyte in the total ion chromatogram.

  • Extract the mass spectrum for that peak.

  • Analyze the molecular ion and fragmentation pattern. Compare with spectral libraries (e.g., NIST, Wiley) if available for related compounds.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and non-destructive technique for identifying functional groups.

Methodology (Attenuated Total Reflectance - ATR):

• Sample Preparation:

  • Place a small amount of the solid sample directly onto the ATR crystal.

  • Ensure good contact between the sample and the crystal by applying pressure with the anvil.

• Instrumentation and Conditions:

  • FTIR Spectrometer: Equipped with a diamond or germanium ATR accessory.

  • Scan Range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32 scans are typically co-added to improve the signal-to-noise ratio.

  • Background: A background spectrum of the clean, empty ATR crystal must be collected before analyzing the sample.

• Data Analysis:

  • Identify the characteristic absorption bands for the functional groups (O-H, C-H, C=C, C-O, C-F, C-Cl).

  • Compare the fingerprint region (below 1500 cm⁻¹) with spectra of known related compounds.[22]

Conclusion

While direct spectral data for 3-Chloro-4-fluoro-5-methylphenol remains elusive in public repositories, a robust and scientifically sound characterization can be achieved through a comparative analysis of structurally similar halogenated phenols. By understanding the individual and combined effects of chloro, fluoro, and methyl substituents on the phenol core, researchers can confidently predict the key features in NMR, IR, MS, and UV-Vis spectra. The experimental protocols outlined in this guide provide a solid foundation for acquiring high-quality spectral data for this and other related compounds, facilitating their unambiguous identification and characterization in various research and development applications.

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